Cas no 1644251-80-8 ((3S)-2-oxopiperidine-3-carboxylic acid)

• Product Name: (3S)-2-oxopiperidine-3-carboxylic acid
• CAS No: 1644251-80-8
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 5272641
• Update Time: 2026-03-09

(3S)-2-oxopiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-oxopiperidine-3-carboxylic acid
• (3S)-2-oxopiperidine-3-carboxylic acid

• Inchi： 1S/C6H9NO3/c8-5-4(6(9)10)2-1-3-7-5/h4H,1-3H2,(H,7,8)(H,9,10)/t4-/m0/s1
• InChI Key： HQSIETYOWKHBCH-BYPYZUCNSA-N
• SMILES： N1CCC[C@H](C(O)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (3S)-2-oxopiperidine-3-carboxylic acid

(3S)-2-Oxopiperidine-3-Carboxylic Acid: A Comprehensive Overview

(3S)-2-Oxopiperidine-3-carboxylic acid, identified by the CAS number 1644251-80-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a building block in organic synthesis. Recent studies have highlighted its role in various biological pathways, making it a focal point for researchers exploring novel therapeutic agents.

The molecular structure of (3S)-2-Oxopiperidine-3-carboxylic acid comprises a piperidine ring with a ketone group at the 2-position and a carboxylic acid group at the 3-position. The stereochemistry at the 3S configuration adds to its complexity and biological relevance. This compound's ability to interact with specific protein targets has been extensively studied, particularly in the context of enzyme inhibition and receptor modulation.

Recent advancements in computational chemistry have enabled researchers to model the interactions of (3S)-2-Oxopiperidine-3-carboxylic acid with various biomolecules. These studies have provided insights into its binding affinities and selectivity profiles, which are crucial for understanding its potential therapeutic applications. For instance, computational docking studies have revealed that this compound exhibits strong binding to certain G-protein coupled receptors (GPCRs), suggesting its potential role in treating conditions such as inflammation and pain.

In terms of synthesis, several methods have been developed to synthesize (3S)-2-Oxopiperidine-3-carboxylic acid. One prominent approach involves the use of asymmetric catalysis to achieve high enantiomeric excess, ensuring the correct stereochemistry at the 3S position. This method not only enhances the efficiency of synthesis but also aligns with green chemistry principles by minimizing waste and reducing environmental impact.

The biological evaluation of (3S)-2-Oxopiperidine-3-carboxylic acid has been a focal point of recent research efforts. In vitro assays have demonstrated its ability to inhibit key enzymes involved in metabolic pathways, such as kinases and proteases. Furthermore, preclinical studies in animal models have shown promising results, indicating its potential efficacy in treating conditions such as neurodegenerative diseases and cancer.

One of the most exciting developments involving (3S)-2-Oxopiperidine-3-carboxylic acid is its role as a lead compound in drug discovery programs. Researchers are leveraging its structural features to design analogs with improved pharmacokinetic properties and enhanced bioavailability. These efforts are supported by advanced techniques such as high-throughput screening and structure-based drug design, which accelerate the discovery process.

In conclusion, (3S)-2-Oxopiperidine-3-carboxylic acid, with its unique chemical properties and promising biological activity, continues to be a subject of intense research. Its potential applications span across various therapeutic areas, making it a valuable asset in the arsenal of modern medicine. As research progresses, further insights into its mechanisms of action and optimization strategies will undoubtedly pave the way for innovative treatments.